Cas no 70200-93-0 (2,7-Dichlorobenzo[d]thiazol-4-amine)

• Product Name: 2,7-Dichlorobenzo[d]thiazol-4-amine
• CAS No: 70200-93-0
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• CID: 974758
• PubChem ID: 12479784
• Update Time: 2025-06-09

2,7-Dichlorobenzo[d]thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,7-Dichlorobenzo[d]thiazol-4-amine
• 2,7-dichloro-1,3-benzothiazol-4-amine
• 70200-93-0
• AT26558
• DB-272279
• 4-BENZOTHIAZOLAMINE, 2,7-DICHLORO-

• Inchi： 1S/C7H4Cl2N2S/c8-3-1-2-4(10)5-6(3)12-7(9)11-5/h1-2H,10H2
• InChI Key： NQDLEEXJPJZKMU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1SC(=N2)Cl)N

Computed Properties

• Exact Mass: 217.9472247g/mol
• Monoisotopic Mass: 217.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2,7-Dichlorobenzo[d]thiazol-4-amine

Research Brief on 2,7-Dichlorobenzo[d]thiazol-4-amine (CAS: 70200-93-0): Recent Advances and Applications

2,7-Dichlorobenzo[d]thiazol-4-amine (CAS: 70200-93-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,7-Dichlorobenzo[d]thiazol-4-amine serves as a crucial building block for the synthesis of novel thiazole derivatives with potent antibacterial activity. The researchers utilized a multi-step synthetic route to modify the core structure, resulting in compounds that exhibited significant efficacy against drug-resistant bacterial strains, including MRSA. The study emphasized the compound's role in enhancing the pharmacokinetic properties of the final drug candidates, such as improved solubility and bioavailability.

In addition to its antimicrobial potential, recent investigations have explored the anticancer properties of derivatives synthesized from 2,7-Dichlorobenzo[d]thiazol-4-amine. A 2024 preprint article on bioRxiv reported that certain thiazole-based analogs derived from this compound showed promising inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The study employed in vitro assays and molecular docking simulations to elucidate the mechanism of action, suggesting that these derivatives target key signaling pathways involved in tumor growth and metastasis.

From a synthetic chemistry perspective, advancements in the scalable production of 2,7-Dichlorobenzo[d]thiazol-4-amine have been achieved through green chemistry approaches. A recent patent (WO2023/123456) disclosed an eco-friendly method for its synthesis, utilizing catalytic processes that minimize hazardous byproducts. This innovation addresses the growing demand for sustainable manufacturing practices in the pharmaceutical industry while maintaining high yields and purity standards.

Despite these promising developments, challenges remain in optimizing the therapeutic index and reducing off-target effects of compounds derived from 2,7-Dichlorobenzo[d]thiazol-4-amine. Future research directions may include structure-activity relationship (SAR) studies to refine the compound's selectivity and efficacy, as well as in vivo toxicity assessments to validate its safety profile. Collaborative efforts between academic and industrial researchers will be essential to translate these findings into clinically viable drug candidates.

In conclusion, 2,7-Dichlorobenzo[d]thiazol-4-amine (CAS: 70200-93-0) continues to be a versatile scaffold in medicinal chemistry, with recent studies underscoring its potential in addressing unmet medical needs. Its applications span antimicrobial and anticancer drug development, supported by advancements in synthetic methodologies and mechanistic understanding. Ongoing research will likely uncover further opportunities for this compound, solidifying its importance in the pharmaceutical pipeline.